Cas no 23580-51-0 (1-Octyn-3-ol, 3-methyl-)

• Product Name: 1-Octyn-3-ol, 3-methyl-
• CAS No: 23580-51-0
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 239759
• PubChem ID: 90956
• Update Time: 2025-04-19

1-Octyn-3-ol, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octyn-3-ol, 3-methyl-
• 3-METHYL-1-OCTYN-3-OL
• 3-methyloct-1-yn-3-ol
• 1-Octyn-3-ol,3-methyl
• 3-hydroxy-3-methyl-1-octyne
• 3-Methyl-oct-1-in-3-ol
• 3-methyl-oct-1-yn-3-ol
• EINECS 245-751-7
• methyl-n-amyl ethynyl carbinol
• Methyl-n-amyl-acetylenyl-carbinol
• Methyl-pentyl-aethinyl-carbinol
• DTXSID30865104
• 23580-51-0
• AKOS006227596
• ZBDMJPAJZFSKPR-UHFFFAOYSA-N
• FT-0616037
• Q67879592
• (+/-)-3-Methyl-1-octyn-3-ol
• NS00051891
• MFCD00041581
• SCHEMBL1056747

• Inchi： 1S/C9H16O/c1-4-6-7-8-9(3,10)5-2/h2,10H,4,6-8H2,1,3H3
• InChI Key： ZBDMJPAJZFSKPR-UHFFFAOYSA-N
• SMILES： OC(C#C)(C)CCCCC

Computed Properties

• Exact Mass: 140.12000
• Monoisotopic Mass: 140.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2.2

Experimental Properties

• Density: 0,855 g/cm3
• Melting Point: -16°C (estimate)
• Boiling Point: 174-176°C
• Flash Point: 57°C
• Refractive Index: 1.4400
• PSA: 20.23000
• LogP: 1.95090

1-Octyn-3-ol, 3-methyl- Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds